Cas no 836633-05-7 (1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-phenyl-)

• Product Name: 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-phenyl-
• CAS No: 836633-05-7
• MF: C₁₂H₈N₂O₂S
• MW: 244.269121170044
• CID: 1811488
• PubChem ID: 11481940
• Update Time: 2025-04-21

1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-phenyl-
• 3-phenyl-2H-thieno[2,3-c]pyrazole-5-carboxylic acid
• WTQUUDJDGBNNRN-UHFFFAOYSA-N
• 3-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylicacid
• DTXSID10467302
• SCHEMBL6417097
• 836633-05-7
• 3-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid

• Inchi： 1S/C12H8N2O2S/c15-12(16)9-6-8-10(13-14-11(8)17-9)7-4-2-1-3-5-7/h1-6H,(H,13,14)(H,15,16)
• InChI Key： WTQUUDJDGBNNRN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C1=NNC=2C1C=CC=CC=1

Computed Properties

• Exact Mass: 244.03064868g/mol
• Monoisotopic Mass: 244.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 94.2Ų